Cas no 1817-76-1 (2,2’,4,4’-Tetranitrodiphenylmethane)

• Product Name: 2,2’,4,4’-Tetranitrodiphenylmethane
• CAS No: 1817-76-1
• MF: C₁₃H₈N₄O₈
• MW: 348.22462272644
• CID: 237362
• PubChem ID: 233592
• Update Time: 2025-05-20

2,2’,4,4’-Tetranitrodiphenylmethane Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DINITROBENZYL)-2,4-DINITROBENZENE
• 1-[(2,4-dinitrophenyl)methyl]-2,4-dinitrobenzene
• 2,2',4,4'-Tetranitrodiphenylmethane
• 2,2’,4,4’-Tetranitro
• 2,2’,4,4’-TETRANITRODIPHENYLMETHANE,PALE YELLOW SOLID
• 1,1'-methanediylbis(2,4-dinitrobenzene)
• 1,1'-methylenebis(2,4-dinitro-benzene)
• 2,2’,4,4’-Tetranitrodiphenylmethane
• bis-(2,4-dinitrophenyl)-methane
• SCHEMBL5333075
• SCHEMBL5079763
• J-011628
• NSC 32297
• 1817-76-1
• NSC 48921
• NSC48921
• DTXSID00283598
• AKOS021983197
• NSC-32297
• FT-0675116
• NSC-48921
• Benzene, 1,1'-methylenebis[2,4-dinitro-
• 2,4,2',4'-Tetranitro-diphenylmethan
• NSC32297

• MDL： MFCD00100046
• Inchi： 1S/C13H8N4O8/c18-14(19)10-3-1-8(12(6-10)16(22)23)5-9-2-4-11(15(20)21)7-13(9)17(24)25/h1-4,6-7H,5H2
• InChI Key： MTDLIOADHKERAQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 348.03400
• Monoisotopic Mass: 348.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.61
• Melting Point: 175°C
• Boiling Point: 534°Cat760mmHg
• Flash Point: 264.4°C
• Refractive Index: 1.68
• PSA: 183.28000
• LogP: 5.00300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2’,4,4’-Tetranitrodiphenylmethane

2,2',4,4'-Tetranitrodiphenylmethane: A Comprehensive Overview

2,2',4,4'-Tetranitrodiphenylmethane, commonly referred to by its CAS number 1817-76-1, is a highly specialized chemical compound with significant applications in various fields. This compound is a derivative of diphenylmethane, with four nitro groups attached to the aromatic rings at specific positions. The structure of 2,2',4,4'-Tetranitrodiphenylmethane makes it highly reactive and versatile, which has led to its use in numerous industrial and research applications.

The synthesis of 2,2',4,4'-Tetranitrodiphenylmethane involves a multi-step process that typically begins with the nitration of diphenylmethane. Recent advancements in nitration techniques have improved the efficiency and selectivity of this process, leading to higher yields of the desired product. Researchers have also explored alternative synthetic pathways to minimize environmental impact and reduce production costs.

In terms of physical properties, 2,2',4,4'-Tetranitrodiphenylmethane is a crystalline solid with a melting point of approximately 180°C. Its solubility in organic solvents such as dichloromethane and acetone is relatively high, making it suitable for various chemical reactions. The compound exhibits strong UV absorption characteristics due to the conjugated nitro groups, which has been exploited in the development of advanced optical materials.

The application of 2,2',4,4'-Tetranitrodiphenylmethane spans across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic properties. Recent studies have highlighted its role in drug design for treating neurodegenerative diseases due to its ability to modulate specific cellular pathways.

In the field of materials science, 2,2',4,4'-Tetranitrodiphenylmethane has been utilized as a precursor for high-performance polymers and composites. Its ability to form stable cross-linked structures under thermal conditions has made it valuable in the production of advanced adhesives and coatings. Additionally, its application in electronic materials has been explored due to its excellent dielectric properties.

The environmental impact of 2,2',4,4'-Tetranitrodiphenylmethane has been a subject of recent research. Studies have shown that while it is biodegradable under certain conditions, its decomposition products may pose risks to aquatic ecosystems. Efforts are underway to develop eco-friendly alternatives and improve waste management practices associated with this compound.

In conclusion, 2,2',4,4'-Tetranitrodiphenylmethane, with its unique chemical properties and diverse applications, remains a focal point in both academic research and industrial development. As new technologies emerge and sustainability becomes a priority, the future of this compound lies in optimizing its synthesis processes and expanding its use in environmentally friendly applications.